5-(2-Methoxyphenyl)furan-2-carbaldehyde
Overview
Description
5-(2-Methoxyphenyl)furan-2-carbaldehyde is an organic compound with the molecular formula C12H10O3 . It is a solid substance and is used in various chemical reactions .
Molecular Structure Analysis
The molecular structure of this compound can be represented by the SMILES stringCOc1ccc(cc1)-c2ccc(C=O)o2
. The InChI code for this compound is 1S/C12H10O3/c1-14-10-4-2-9(3-5-10)12-7-6-11(8-13)15-12/h2-8H,1H3
. Physical and Chemical Properties Analysis
This compound is a solid substance . The molecular weight of this compound is 202.21 . More specific physical and chemical properties are not available in the search results.Scientific Research Applications
Antioxidant Activity in Plant Foods
5-(2-Methoxyphenyl)furan-2-carbaldehyde and its derivatives, such as 5-(hydroxymethyl)furan-2-carbaldehyde (HMF), have been identified during the hydrothermal hydrolysis of phenolics in plants. These compounds, often misidentified as phenolics, exhibit antioxidant activity, particularly in the oxygen radical absorbing capacity (ORAC) assay. This finding is crucial for accurate estimation of phenolic content and antioxidant activities in plant foods (Chen et al., 2014).
Synthesis and Application in Biological Studies
The compound has also been synthesized and used in various biological studies. For instance, its synthesis has been optimized for structure-activity studies in the context of adenosine antagonists, contributing to further research in this area (Hutchinson et al., 1997).
Spectroscopic Analysis for Structural Elucidation
Spectroscopic techniques have been employed for the structural analysis of similar furan-2-carbaldehydes. Understanding their structure is essential for their application in the synthesis of bioactive compounds, such as novel β-phenylethylamines and NBOMe derivatives, which are currently undergoing biological evaluation (Yempala & Cassels, 2017).
Thermodynamic Properties
The thermodynamic properties of various 5-(nitrophenyl) furan-2-carbaldehyde isomers have been studied. This research is critical for optimizing synthesis processes and for a deeper understanding of their chemical nature (Dibrivnyi et al., 2015).
Antitumor Properties
5-(Hydroxymethyl)furan-2-carbaldehyde has been isolated from the culture broth of the Taiwanofungus camphoratus mushroom and shown to inhibit the proliferation of tumor cells, indicating its potential as an antitumor agent (Jia et al., 2015).
Green Chemistry Synthesis
Furan-2-carbaldehydes have been used as biomass-derived green C1 building blocks in the synthesis of bioactive quinazolin-4(3H)-ones. Their use in green chemistry highlights their potential in sustainable and environmentally friendly synthetic processes (Yu et al., 2018).
Safety and Hazards
Properties
IUPAC Name |
5-(2-methoxyphenyl)furan-2-carbaldehyde | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H10O3/c1-14-11-5-3-2-4-10(11)12-7-6-9(8-13)15-12/h2-8H,1H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UQEVFNBSWIQVLF-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC=C1C2=CC=C(O2)C=O | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H10O3 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID001272084 | |
Record name | 5-(2-Methoxyphenyl)-2-furancarboxaldehyde | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID001272084 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
202.21 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
94078-20-3 | |
Record name | 5-(2-Methoxyphenyl)-2-furancarboxaldehyde | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=94078-20-3 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 5-(2-Methoxyphenyl)-2-furancarboxaldehyde | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID001272084 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.